1-(3-nitrobenzyl)-4-(3-phenylpropyl)piperazine

• IUPAC Name: 1-[(3-nitrophenyl)methyl]-4-(3-phenylpropyl)piperazine
• InChI: InChI=1S/C20H25N3O2/c24-23(25)20-10-4-8-19(16-20)17-22-14-12-21(13-15-22)11-5-9-18-6-2-1-3-7-18/h1-4,6-8,10,16H,5,9,11-15,17H2
• InChI Key: AQGMGOPOJDMNMC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCC2=CC=CC=C2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

1-(3-nitrobenzyl)-4-(3-phenylpropyl)piperazine (NBPP) is a piperazine derivative that has gained attention in recent years due to its potential use in scientific research. It is a small molecule that can easily penetrate cell membranes and interact with various biological targets.

Scientific Research Applications

Potential Anti-Malarial Agents

• Research has identified derivatives of piperazine, including compounds structurally similar to 1-(3-nitrobenzyl)-4-(3-phenylpropyl)piperazine, as potential anti-malarial agents. The importance of specific substituents in generating activity was highlighted (Cunico et al., 2009).

Antimicrobial Activities

• Some piperazine derivatives have been synthesized and tested for in vitro antibacterial activity against various bacterial strains, demonstrating their potential as antimicrobial agents (Yung et al., 1971).

Anticholinesterase Activities

• Hydrazone derivatives of piperazine, including those related to this compound, have shown potential anticholinesterase activities, which could have implications in treating neurological disorders (Kaya et al., 2016).

Antioxidant in Base Fuel

• Piperazine derivatives have been synthesized and evaluated as antioxidants in base fuel, demonstrating their potential in industrial applications (Desai et al., 2002).

Bioorthogonal Labeling

• Piperazine compounds have been synthesized for bioorthogonal labeling, indicating their use in biochemical and medical research for tracking and labeling molecules (Mamat et al., 2016).

Synthesis of Pharmaceutical Intermediates

• The compound has been studied for its synthesis methods, which are vital for its use as a pharmaceutical intermediate (Li Ning-wei, 2006).

Novel Piperazine Containing Hydrazone Derivatives

• New hydrazone derivatives of piperazine have been synthesized and shown to exhibit various biological activities, expanding the potential applications in medicinal chemistry (Penjisevic et al., 2016).